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Compound of Interest

Compound Name: 11-Hydroxyrankinidine

Cat. No.: B241882

Technical Support Center: 11-Hydroxyrankinidine

Disclaimer: 11-Hydroxyrankinidine is a research chemical and should only be handled by
trained professionals in a laboratory setting. The information provided here is for guidance and
is based on the known hazards of related compounds. A specific Safety Data Sheet (SDS) for
11-Hydroxyrankinidine is not readily available; therefore, extreme caution is advised. Al
procedures should be conducted in accordance with your institution's safety protocols.

Frequently Asked Questions (FAQS)

Q1: What is 11-Hydroxyrankinidine?

Al: 11-Hydroxyrankinidine is a natural alkaloid compound isolated from the plant Gelsemium
elegans.[1] Its CAS number is 122590-03-8 and it has a molecular weight of 356.42 g/mol .[1]
[2] It belongs to the family of Gelsemium alkaloids, which are known for their high toxicity.[3][4]

[51[6]
Q2: What are the primary hazards associated with 11-Hydroxyrankinidine?

A2: While specific toxicological data for 11-Hydroxyrankinidine is limited, it is derived from
Gelsemium elegans, a plant known to be highly poisonous to humans and animals.[3][4][6] All
parts of the Gelsemium plant are considered toxic, and even small amounts can lead to severe
poisoning or death.[3][4] The toxic effects of Gelsemium alkaloids are primarily due to their
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ability to cause respiratory depression and paralysis.[5][6] Therefore, 11-Hydroxyrankinidine
should be treated as a highly potent toxin.

Q3: What are the symptoms of exposure to Gelsemium alkaloids?

A3: Symptoms of poisoning by Gelsemium alkaloids can include headache, vision problems,
difficulty swallowing, dizziness, muscle weakness, seizures, breathing difficulties, and a slowed
heart rate.[3][4] Respiratory failure is the main cause of death in severe cases.[5]

Q4: How should | store 11-Hydroxyrankinidine?

A4: 11-Hydroxyrankinidine powder should be stored at -20°C for long-term stability (up to 3
years).[2] If dissolved in a solvent, it should be stored at -80°C for up to one year.[2] It should
be stored in a secure, designated area for potent compounds, away from incompatible
materials.

Troubleshooting Guides
Handling and Personal Protective Equipment (PPE)
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Issue Encountered Probable Cause Troubleshooting Steps

1. Evacuate the immediate
area. 2. Alert colleagues and
the lab supervisor. 3. If safe to
do so, contain the spill with

) ) Improper handling, container absorbent material. 4. Follow

Accidental Spill
failure your institution's protocol for

hazardous chemical spills. 5.
Do not attempt to clean up a
large spill without proper

training and PPE.

1. Immediately move to fresh
) Inadequate ventilation, air. 2. Seek immediate medical
Suspected Inhalation ) ] )
improper handling of powder attention. 3. Report the

incident to your supervisor.

1. For skin contact,
immediately wash the affected
area with copious amounts of
soap and water for at least 15
Skin or Eye Contact Inadequate PPE m|nute§. 2. For eye contact,
flush with a gentle stream of
water for at least 15 minutes,
holding the eyelids open. 3.
Seek immediate medical

attention.

Experimental Protocols

General Handling Protocol for 11-Hydroxyrankinidine
¢ Risk Assessment: Before any experiment, conduct a thorough risk assessment.

o Designated Area: All work with 11-Hydroxyrankinidine should be performed in a designated
area, such as a certified chemical fume hood, to minimize inhalation risk.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b241882?utm_src=pdf-body
https://www.benchchem.com/product/b241882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b241882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Personal Protective Equipment (PPE):

o Gloves: Wear two pairs of nitrile gloves. Inspect gloves for any tears or punctures before
use.

o Eye Protection: Chemical safety goggles are mandatory.
o Lab Coat: A fully buttoned lab coat should be worn.

o Respiratory Protection: For handling the powder outside of a fume hood (not
recommended), a NIOSH-approved respirator is essential.

» Weighing:
o Weigh the powdered compound within a fume hood or a glove box.
o Use a dedicated spatula and weighing paper.
o Clean all equipment thoroughly after use.
e Dissolving:
o Add solvent to the vial containing the compound slowly to avoid splashing.
o If sonication is required, ensure the vial is securely capped.
o Decontamination:

o Wipe down all surfaces and equipment with an appropriate deactivating solution (e.g., a
solution of sodium hypochlorite followed by a rinse with water and ethanol) after each use.

o Dispose of all contaminated disposables as hazardous waste.
Disposal Protocol for 11-Hydroxyrankinidine

o Waste Segregation: All waste contaminated with 11-Hydroxyrankinidine (e.g., pipette tips,
vials, gloves) must be segregated into a dedicated, clearly labeled hazardous waste
container.
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» Liquid Waste: Collect all liquid waste containing 11-Hydroxyrankinidine in a sealed, labeled
container. Do not mix with other chemical waste unless compatibility has been confirmed.

» Solid Waste: Collect all solid waste in a sealed, puncture-proof container.

o Disposal: Dispose of all hazardous waste through your institution's environmental health and
safety office. Do not dispose of 11-Hydroxyrankinidine down the drain or in regular trash.

Data Presentation

Property Value Source
CAS Number 122590-03-8 [1][2]
Molecular Formula C20H24N204 [1]
Molecular Weight 356.42 g/mol [1][2]
Appearance Powder [7]
Storage (Powder) -20°C for 3 years [2]
Storage (in Solvent) -80°C for 1 year [2]
Solubility Soluble in DMSO (10 mM) [1]
Visualizations
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Caption: Experimental workflow for handling 11-Hydroxyrankinidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
¢ 2. 11-Hydroxyrankinidine | TargetMol [targetmol.com]

¢ 3. Gelsemium: Health Benefits, Side Effects, Uses, Dose & Precautions [rxlist.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b241882?utm_src=pdf-body-img
https://www.benchchem.com/product/b241882?utm_src=pdf-custom-synthesis
https://immunomart.com/product/11-hydroxyrankinidine/
https://www.targetmol.com/compound/11-Hydroxyrankinidine
https://www.rxlist.com/supplements/gelsemium.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b241882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

4. Gelsemium: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews
[webmd.com]

5. Gelsemium elegans Poisoning: A Case with 8 Months of Follow-up and Review of the
Literature - PMC [pmc.ncbi.nlm.nih.gov]

6. prezi.com [prezi.com]

7. biocrick.com [biocrick.com]

To cite this document: BenchChem. [safe handling and disposal of 11-Hydroxyrankinidine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b241882#safe-handling-and-disposal-of-11-
hydroxyrankinidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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